5-[2-(2,4-dichlorophenoxy)phenyl]-2H-tetrazole
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Overview
Description
5-[2-(2,4-dichlorophenoxy)phenyl]-2H-tetrazole is a useful research compound. Its molecular formula is C13H8Cl2N4O and its molecular weight is 307.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Molecular Docking
Tetrazole derivatives have been structurally characterized using X-ray crystallography, revealing insights into their crystalline forms, cell dimensions, and molecular interactions. Notably, molecular docking studies have been conducted to understand the orientation and interaction of tetrazole molecules within active sites of target enzymes, providing valuable information for the design of COX-2 inhibitors (Al-Hourani et al., 2015), (Al-Hourani et al., 2020).
Synthesis and Characterization of Novel Tetrazoles
The synthesis of novel tetrazoles and their characterization through various techniques, including X-ray analysis and NMR chemical shifts, have been reported. This research enhances our understanding of tetrazole regiochemistry and contributes to the development of new materials with potential applications in various industries (Tariq et al., 2013).
Electron-Induced Reactivity and Ring Opening
Studies on the electron-induced reactivity of tetrazole derivatives, focusing on the formation of anion products and the influence of molecular structure on electron-induced ring opening, provide valuable insights into the stability and reactivity of these compounds, which can inform their applications in fields such as materials science and pharmaceuticals (Luxford et al., 2021).
Prototropic Tautomerism Studies
Investigations into the prototropic tautomerism of tetrazoles contribute to our understanding of their chemical behavior and properties, which is crucial for their application in medicinal chemistry and other fields (Alkorta & Elguero, 2012).
Synthesis and Functionalization of Tetrazoles
Research on the synthesis and functionalization of tetrazoles, including reactions with high regioselectivities and microwave-assisted approaches, contributes to the advancement of organic chemistry and the development of novel drugs and materials (Roh et al., 2012), (Mirzaei et al., 2008), (Nasrollahzadeh et al., 2018).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit c-Met kinase, a receptor tyrosine kinase involved in cellular processes such as proliferation and migration . The compound binds to the kinase domain of c-Met, leading to autophosphorylation and activation of downstream signaling pathways .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It has demonstrated antiproliferative activity against cancer cell lines such as MCF-7 and A549 . The compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it inhibits the epithelial-mesenchymal transition (EMT) by blocking the interaction between hepatocyte growth factor (HGF) and c-Met .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It inhibits c-Met kinase by binding to its hinge region, preventing the activation of downstream signaling pathways . This inhibition leads to reduced cell proliferation and migration, particularly in cancer cells . Additionally, the compound may influence gene expression by modulating transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound exhibits stability under standard laboratory conditions, but its degradation products may influence long-term cellular function. Studies have shown that prolonged exposure to the compound can lead to sustained antiproliferative effects and inhibition of cell migration
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits therapeutic effects such as inhibition of tumor growth and metastasis . At higher doses, it may cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, indicating that the compound’s efficacy and safety are dose-dependent.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For instance, the compound may inhibit enzymes involved in the biosynthesis of nucleotides and amino acids, leading to altered cellular metabolism . Additionally, it may affect the levels of key metabolites such as ATP and NADH, influencing cellular energy balance.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is taken up by cells through active transport mechanisms and distributed to various cellular compartments . Its localization and accumulation within cells may influence its activity and function, particularly in target tissues such as tumors.
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, it may accumulate in the cytoplasm, affecting signaling pathways and cellular metabolism.
Properties
IUPAC Name |
5-[2-(2,4-dichlorophenoxy)phenyl]-2H-tetrazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2N4O/c14-8-5-6-12(10(15)7-8)20-11-4-2-1-3-9(11)13-16-18-19-17-13/h1-7H,(H,16,17,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUYWOTGHOXXCLV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NNN=N2)OC3=C(C=C(C=C3)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.